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Compound of Interest

Compound Name: Cesium chromate

Cat. No.: B076401 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the experimental setup for studying the

thermal decomposition of Cesium Chromate (Cs₂CrO₄). The protocols outlined below are

based on established thermal analysis techniques and provide a framework for obtaining

reliable and reproducible data.

Introduction
Cesium chromate is a yellow crystalline solid with the formula Cs₂CrO₄.[1][2] It is known for its

high thermal stability, with a melting point reported to be in the range of 954 to 961 °C.[1]

Understanding the thermal decomposition characteristics of cesium chromate is crucial for its

applications in high-temperature environments and for the synthesis of various cesium and

chromium-based materials. The primary techniques for investigating this process are

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC), often coupled

with mass spectrometry (MS) to analyze evolved gases.

Key Experimental Protocols
The following protocols describe the methodologies for the thermal analysis of cesium
chromate.

Protocol 1: Thermogravimetric Analysis (TGA)
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Objective: To determine the thermal stability and decomposition profile of Cesium Chromate
by measuring mass changes as a function of temperature.

Apparatus:

Thermogravimetric Analyzer (TGA) with a high-precision balance.

Alumina or platinum crucibles.

Inert gas supply (e.g., high-purity nitrogen or argon).

Oxidative gas supply (e.g., dry air or oxygen).

Procedure:

Sample Preparation: Accurately weigh 5-10 mg of finely ground Cesium Chromate powder

into a tared TGA crucible.

Instrument Setup:

Place the sample crucible in the TGA furnace.

Purge the furnace with the desired gas (e.g., nitrogen at a flow rate of 50-100 mL/min) for

at least 30 minutes to ensure an inert atmosphere.

Heating Program:

Equilibrate the sample at a starting temperature of 30 °C.

Heat the sample from 30 °C to 1200 °C at a constant heating rate of 10 °C/min.

Data Acquisition: Continuously record the sample mass as a function of temperature.

Analysis: Analyze the resulting TGA curve to identify the onset temperature of decomposition

and the percentage of mass loss at each stage.

Protocol 2: Differential Scanning Calorimetry (DSC)
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Objective: To determine the melting point and enthalpy of fusion of Cesium Chromate, as well

as to identify any phase transitions or decomposition events by measuring heat flow.

Apparatus:

Differential Scanning Calorimeter (DSC).

Hermetically sealed aluminum or gold crucibles.

Inert gas supply (e.g., high-purity nitrogen or argon).

Procedure:

Sample Preparation: Accurately weigh 2-5 mg of Cesium Chromate into a DSC crucible and

hermetically seal it.

Instrument Setup:

Place the sample crucible and an empty reference crucible in the DSC cell.

Purge the cell with an inert gas (e.g., nitrogen at a flow rate of 20-50 mL/min).

Heating Program:

Equilibrate the sample at 30 °C.

Heat the sample from 30 °C to 1000 °C at a heating rate of 10 °C/min.

Data Acquisition: Record the differential heat flow between the sample and the reference as

a function of temperature.

Analysis: Analyze the DSC thermogram to determine the peak temperatures and enthalpies

of any observed thermal events, such as melting.

Protocol 3: Evolved Gas Analysis using Mass
Spectrometry (TGA-MS)
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Objective: To identify the gaseous products evolved during the thermal decomposition of

Cesium Chromate.

Apparatus:

A combined TGA-MS system where the outlet of the TGA furnace is connected to the inlet of

a mass spectrometer via a heated transfer line.

Procedure:

Follow the TGA protocol as described in Protocol 1.

MS Setup:

Set the mass spectrometer to scan a mass-to-charge ratio (m/z) range relevant to

expected decomposition products (e.g., m/z 1-100).

The transfer line should be heated to prevent condensation of evolved gases (typically

200-250 °C).

Data Acquisition: Simultaneously record the TGA data and the mass spectra of the evolved

gases as a function of temperature.

Analysis: Correlate the mass loss events observed in the TGA curve with the detection of

specific ions in the mass spectrometer to identify the gaseous decomposition products.

Data Presentation
While specific experimental data for the complete thermal decomposition of Cesium Chromate
is not readily available in the public domain, the following tables summarize known thermal

properties and theoretical decomposition data based on the behavior of similar alkali metal

chromates.

Table 1: Thermal Properties of Cesium Chromate
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Property Value Reference

Melting Point 954 - 961 °C [1]

Molar Mass 381.80 g/mol [3]

Appearance Yellow crystalline solid [1]

Table 2: Theoretical Thermal Decomposition Data for Cesium Chromate

The following data is based on the proposed decomposition reaction and has not been

experimentally verified in the cited literature.

Temperature Range (°C) Proposed Reaction Stage Theoretical Mass Loss (%)

> 1000 °C Decomposition 8.38%

Proposed Decomposition Pathway
The thermal decomposition of alkali metal chromates at high temperatures generally proceeds

with the reduction of the chromium(VI) center and the evolution of oxygen. For Cesium
Chromate, the proposed decomposition reaction is:

4 Cs₂CrO₄(s) → 2 Cs₂O(s) + 2 Cr₂O₃(s) + 3 O₂(g)

This reaction involves the decomposition of cesium chromate into cesium oxide, chromium(III)

oxide, and oxygen gas. The theoretical mass loss for this reaction can be calculated based on

the stoichiometry.

Visualizations
Experimental Workflow for TGA-DSC Analysis
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Caption: Workflow for TGA-DSC analysis of Cesium Chromate.
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Proposed Thermal Decomposition Pathway of Cesium
Chromate
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Caption: Proposed thermal decomposition pathway of Cesium Chromate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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